Cas no 306934-83-8 (N-Benzyl-7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine)

• Product Name: N-Benzyl-7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine
• CAS No: 306934-83-8
• MF: C₁₃H₉ClN₄O₃
• MW: 304.688561201096
• CID: 300066
• Update Time: 2024-01-27

N-Benzyl-7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazol-5-amine,7-chloro-4-nitro-N-(phenylmethyl)-
• 5-BENZYLAMINO-7-CHLORO-4-NITROBENZOFURAZAN
• N-Benzyl-4-nitro-2,1,3-benzoxadiazol-5-amine
• AC1OFEOA
• AG-F-01283
• CHEMBL2311969
• CTK4G5601
• MolPort-003-813-277
• Oprea1_774191
• 5-(Benzylamino)-7-chloro-4-nitro-2,1,3-benzoxadiazole
• 5-(Benzylamino)-7-chloro-4-nitrobenzofurazan, N-Benzyl-7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine
• BENZYL-(7-CHLORO-4-NITRO-BENZO[1,2,5]OXADIAZOL-5-YL)-AMINE
• 2,1,3-Benzoxadiazol-5-amine, 7-chloro-4-nitro-N-(phenylmethyl)-
• N-Benzyl-7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine
• N-benzyl-7-chloro-4-nitrobenzo[c][1,2,5]oxadiazol-5-amine

• Inchi： 1S/C13H9ClN4O3/c14-9-6-10(15-7-8-4-2-1-3-5-8)13(18(19)20)12-11(9)16-21-17-12/h1-6,15H,7H2
• InChI Key： WOIINWLFYFXRET-UHFFFAOYSA-N
• SMILES： N1=C2C(Cl)=CC(NCC3=CC=CC=C3)=C([N+]([O-])=O)C2=NO1

Computed Properties

• Exact Mass: 270.0754

Experimental Properties

• Density: 1.548
• Melting Point: 135-137
• Boiling Point: 488.6°Cat760mmHg
• Flash Point: 249.3°C
• Refractive Index: 1.724
• PSA: 94.09
• LogP: 3.99270

N-Benzyl-7-chloro-4-nitro-2,1,3-benzoxadiazol-5-amine Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxadiazoles